4-fluoro-N-(5-nitro-1-naphthyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-(5-nitronaphthalen-1-yl)benzenesulfonamide
• InChI: InChI=1S/C16H11FN2O4S/c17-11-7-9-12(10-8-11)24(22,23)18-15-5-1-4-14-13(15)3-2-6-16(14)19(20)21/h1-10,18H
• InChI Key: DTWFOPCPUPNTOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=C2[N+](=O)[O-])C(=C1)NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H11FN2O4S
• Molecular Weight: 346.3 g/mol

Description

4-fluoro-N-(5-nitro-1-naphthyl)benzenesulfonamide is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is also known by its chemical name, FNNS, and has been studied for its various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of FNNS involves its ability to bind to the active site of CA IX and cathepsin K, thereby inhibiting their activity. CA IX is involved in regulating the pH of the extracellular environment, and its overexpression in solid tumors is associated with tumor growth and metastasis. Cathepsin K is involved in bone resorption and is a target for the treatment of osteoporosis.
Biochemical and Physiological Effects:
FNNS has been shown to have various biochemical and physiological effects. In addition to its inhibitory effects on CA IX and cathepsin K, FNNS has been shown to inhibit the growth of cancer cells and induce apoptosis. FNNS has also been shown to inhibit the activity of other carbonic anhydrase isoforms, which may have implications for the treatment of other diseases.

Advantages and Limitations for Lab Experiments

One advantage of using FNNS in lab experiments is its specificity for CA IX and cathepsin K, which allows for targeted inhibition of these enzymes. However, one limitation is that FNNS may have off-target effects on other carbonic anhydrase isoforms, which may complicate the interpretation of results.

Future Directions

There are several future directions for the study of FNNS. One direction is to further investigate its potential as a therapeutic agent for cancer and osteoporosis. Another direction is to explore its potential as a diagnostic tool for the detection of CA IX overexpression in solid tumors. Additionally, further research is needed to fully understand the biochemical and physiological effects of FNNS, including its effects on other carbonic anhydrase isoforms.

Scientific Research Applications

FNNS has been studied for its potential use in cancer treatment due to its ability to inhibit the activity of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many solid tumors. FNNS has also been studied for its potential use in the treatment of osteoporosis, as it has been shown to inhibit the activity of cathepsin K, an enzyme that plays a role in bone resorption.